8,9-dimethoxy-2-phenyl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,4-Triazolo-thiadiazines and 1,2,4-triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases . They are synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido .
Synthesis Analysis
The synthesis of these compounds involves the use of hydrazonoyl halides as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles .Molecular Structure Analysis
These compounds have the ability to manifest substituents around a core scaffold in defined three-dimensional (3D) representations. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .Chemical Reactions Analysis
The chemistry and synthesis of compounds possessing a 1,2,4-triazolo-thiadiazine nucleus have attracted enormous attention . Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds are largely determined by their molecular structure. For instance, the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile .Scientific Research Applications
- RORγt Inverse Agonists : 8,9-dimethoxy-2-phenyl-triazoloquinazolines act as RORγt inverse agonists, which are relevant in autoimmune diseases and cancer immunotherapy .
- PHD-1 Inhibitors : These compounds also inhibit PHD-1 (prolyl hydroxylase domain-containing protein 1), which plays a role in oxygen sensing and has implications in treating anemia and ischemic diseases .
- JAK1 and JAK2 Inhibitors : 8,9-dimethoxy-2-phenyl-triazoloquinazolines exhibit inhibitory activity against JAK1 and JAK2 kinases, which are involved in immune responses and inflammation .
- Cardiovascular Disorders : Some derivatives of this compound are used in cardiovascular disorder treatment .
- Type 2 Diabetes : The compound has potential applications in managing type 2 diabetes .
- Hyperproliferative Disorders : It may play a role in treating hyperproliferative disorders .
- Beyond medicinal applications, 1,2,4-triazoloquinazolines find use in material sciences . However, specific details regarding their applications in this field would require further investigation.
- The annulation of the triazole ring to the quinazoline core significantly impacts emission behavior and solvatochromic properties . This property could be exploited in optoelectronic devices and sensors.
Medicinal Chemistry and Drug Development
Material Sciences
Photophysical Properties
Synthetic Utility
Mechanism of Action
Target of Action
The primary target of the compound 8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is the wild-type Plasmodium falciparum dihydrofolate reductase-thymidylate synthase (pf-DHFR-TS) . This enzyme plays a crucial role in the life cycle of the Plasmodium falciparum parasite, which is responsible for the most malaria-related illnesses .
Mode of Action
The compound interacts with the active site of the pf-DHFR-TS enzyme . The (S) stereoisomer of the compound shows probably more stable binding with the active site of the enzyme . This interaction inhibits the function of the enzyme, thereby disrupting the life cycle of the Plasmodium falciparum parasite .
Biochemical Pathways
The inhibition of the pf-DHFR-TS enzyme disrupts the biochemical pathways of the Plasmodium falciparum parasite . This disruption affects the parasite’s ability to synthesize DNA and proteins, which are essential for its growth and reproduction .
Result of Action
The result of the compound’s action is the inhibition of the growth and reproduction of the Plasmodium falciparum parasite . This inhibition can lead to the death of the parasite, thereby treating malaria .
Safety and Hazards
properties
IUPAC Name |
8,9-dimethoxy-2-phenyl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O2S/c1-22-13-8-11-12(9-14(13)23-2)18-17(24)21-16(11)19-15(20-21)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLYKBZIOPRDECF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C3N=C(NN3C(=S)N=C2C=C1OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8,9-dimethoxy-2-phenyl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.